Cas no 2757955-84-1 (2-Bromo-4-fluorophenyl 4-methylbenzene-1-sulfonate)

• Product Name: 2-Bromo-4-fluorophenyl 4-methylbenzene-1-sulfonate
• CAS No: 2757955-84-1
• MF: C₁₃H₁₀BrFO₃S
• MW: 345.184105396271
• CID: 6553678
• PubChem ID: 29800517
• Update Time: 2025-05-19

2-Bromo-4-fluorophenyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2757955-84-1
• EN300-7132212
• 2-bromo-4-fluorophenyl 4-methylbenzene-1-sulfonate
• 2-Bromo-4-fluorophenyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C13H10BrFO3S/c1-9-2-5-11(6-3-9)19(16,17)18-13-7-4-10(15)8-12(13)14/h2-8H,1H3
• InChI Key： BGBZEHPSGXVHHU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OS(C1C=CC(C)=CC=1)(=O)=O)F

Computed Properties

• Exact Mass: 343.95181g/mol
• Monoisotopic Mass: 343.95181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-Bromo-4-fluorophenyl 4-methylbenzene-1-sulfonate

Comprehensive Overview of 2-Bromo-4-fluorophenyl 4-methylbenzene-1-sulfonate (CAS No. 2757955-84-1)

2-Bromo-4-fluorophenyl 4-methylbenzene-1-sulfonate (CAS No. 2757955-84-1) is a specialized sulfonate ester compound with significant applications in organic synthesis and pharmaceutical research. This compound, characterized by its bromo and fluoro substituents, is widely utilized as a key intermediate in the development of advanced heterocyclic compounds and bioactive molecules. Its unique structural features make it a valuable building block for researchers exploring drug discovery and material science.

The growing interest in 2-Bromo-4-fluorophenyl 4-methylbenzene-1-sulfonate is driven by its role in cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in modern medicinal chemistry. Researchers frequently search for "sulfonate ester applications" or "halogenated aryl sulfonates" to understand its reactivity and potential in catalysis. Additionally, its stability and compatibility with various ligands and transition metals make it a preferred choice for high-throughput screening in drug development pipelines.

In the context of green chemistry, 2-Bromo-4-fluorophenyl 4-methylbenzene-1-sulfonate has garnered attention due to its potential in atom-efficient synthesis. Questions like "how to optimize sulfonate ester reactions" or "eco-friendly halogenated intermediates" reflect the industry's shift toward sustainable methodologies. The compound's electron-withdrawing properties also contribute to its utility in photocatalysis and electrochemical applications, aligning with trends in renewable energy research.

From a structural-activity relationship (SAR) perspective, the bromo and fluoro groups in 2-Bromo-4-fluorophenyl 4-methylbenzene-1-sulfonate enhance its binding affinity in targeted molecular designs. This has led to its inclusion in studies focusing on kinase inhibitors and GPCR modulators, addressing popular queries such as "sulfonate esters in kinase research." Its compatibility with microwave-assisted synthesis further accelerates its adoption in high-efficiency protocols.

Quality control and analytical characterization of 2-Bromo-4-fluorophenyl 4-methylbenzene-1-sulfonate are critical for ensuring reproducibility. Techniques like HPLC, NMR, and mass spectrometry are commonly employed, as indicated by searches for "purity analysis of sulfonates." The compound's storage stability under inert conditions is another frequently discussed topic, emphasizing its handling in air-sensitive environments.

In summary, 2-Bromo-4-fluorophenyl 4-methylbenzene-1-sulfonate (CAS No. 2757955-84-1) represents a versatile and highly functionalized intermediate with broad relevance in cutting-edge research. Its integration into innovative synthetic routes and alignment with industry demands underscore its importance in advancing chemical sciences.